Cas no 2138281-22-6 (1,2-Benzisoxazole-3-methanol, 4-methyl-)

• Product Name: 1,2-Benzisoxazole-3-methanol, 4-methyl-
• CAS No: 2138281-22-6
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5260240
• Update Time: 2025-05-22

1,2-Benzisoxazole-3-methanol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-methanol, 4-methyl-

• Inchi： 1S/C9H9NO2/c1-6-3-2-4-8-9(6)7(5-11)10-12-8/h2-4,11H,5H2,1H3
• InChI Key： SDTDGTBGCYSCHH-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)=CC=C2)C(CO)=N1

Additional information on 1,2-Benzisoxazole-3-methanol, 4-methyl-

1,2-Benzisoxazole-3-methanol, 4-methyl-

The compound with CAS No. 2138281-22-6, commonly referred to as 1,2-Benzisoxazole-3-methanol, 4-methyl-, is a structurally unique organic compound belonging to the class of benzisoxazoles. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The benzisoxazole core of this molecule is a fused bicyclic system consisting of a benzene ring and an isoxazole ring, which contributes to its distinctive electronic properties and reactivity.

Recent studies have highlighted the importance of benzisoxazole derivatives in medicinal chemistry. For instance, researchers have explored the ability of 1,2-Benzisoxazole-3-methanol, 4-methyl- to act as a scaffold for drug design. Its methoxy group at the 3-position and methyl substitution at the 4-position on the benzene ring enhance its pharmacokinetic properties, making it a promising candidate for developing bioactive molecules. This compound has shown potential in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In the realm of materials science, benzisoxazole-based materials have been investigated for their optical and electronic properties. The 4-methyl substitution in this compound introduces steric hindrance and modulates the conjugation within the molecule, which can be exploited in designing advanced materials for optoelectronic devices. Recent advancements in computational chemistry have allowed researchers to predict the electronic structure of 1,2-Benzisoxazole-3-methanol, 4-methyl-, providing insights into its potential applications in organic electronics.

The synthesis of 1,2-Benzisoxazole-3-methanol, 4-methyl- involves a multi-step process that typically starts with the preparation of the benzisoxazole core. The introduction of the methoxy group at the 3-position and the methyl group at the 4-position is achieved through carefully designed substitution reactions. These reactions require precise control over reaction conditions to ensure high yields and purity. Recent optimizations in synthetic protocols have made this process more efficient and scalable for industrial applications.

From an analytical standpoint, benzisoxazole derivatives like this compound are often studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed information about the molecular structure and stability of the compound. For example, recent research has utilized high-resolution mass spectrometry to confirm the molecular formula and structural integrity of 1,2-Benzisoxazole-3-methanol, 4-methyl-, ensuring its reliability for further studies.

In conclusion, 1,2-Benzisoxazole-3-methanol, 4-methyl- (CAS No. 2138281-22-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing modern science and technology.